![molecular formula C6H8BrNS B1271160 N-[(5-bromothien-2-yl)methyl]-N-methylamine CAS No. 90553-43-8](/img/structure/B1271160.png)
N-[(5-bromothien-2-yl)methyl]-N-methylamine
Overview
Description
N-[(5-bromothien-2-yl)methyl]-N-methylamine (NMTMA) is an organic compound that is primarily used in scientific research applications. It is a derivative of thiophene, a heterocyclic aromatic compound with a sulfur atom in the ring. NMTMA has several advantages, such as its low cost, low toxicity, and ability to be synthesized in a variety of ways. In scientific research, NMTMA is used to study the effects of chemical compounds on biological systems and to identify the biochemical and physiological effects of these compounds.
Scientific Research Applications
DNA-Protein Cross-Linking and Chemotherapy Research
Research on compounds similar to N-[(5-bromothien-2-yl)methyl]-N-methylamine, such as mechlorethamine, has shown significant applications in chemotherapy. Mechlorethamine, a nitrogen mustard, induces DNA-DNA and DNA-protein cross-links in cancer cells, blocking DNA replication and leading to cell death. This has been studied in human fibrosarcoma cells, providing insight into its potential for cancer treatment (Michaelson-Richie et al., 2011).
Advancements in Catalytic Reductive Amination
The synthesis of N-methylamines, to which this compound belongs, is a vital process in various industries. Recent advancements in base metal-catalyzed reductive amination, using sustainable sources like CO2 and formic acid, have been significant. These processes are crucial for synthesizing diverse N-methylated products, including pharmaceuticals and agrochemicals (Goyal et al., 2021).
Biocidal Applications in Petroleum Production
Propargylamine derivatives, related to this compound, have been synthesized for use as biocides in petroleum production. These compounds effectively inhibit sulfate-reducing bacteria, demonstrating the potential of amines in industrial applications (Shatirova et al., 2019).
Insights into Amine Hydration and Biological Significance
Understanding the hydration clusters of simple amines like methylamine provides insights into larger molecules containing amino groups. This knowledge is crucial for comprehending how these amines interact with water molecules in biological systems, which could be extrapolated to compounds like this compound (Lv et al., 2015).
Novel Approaches in Amine Synthesis
Catalyst-free N-methylation of amines using CO2 represents a significant advancement in the synthesis of N-methylamines. This method is environmentally friendly and compatible with a variety of amines, paving the way for the synthesis of compounds like this compound under mild conditions (Niu et al., 2017).
properties
IUPAC Name |
1-(5-bromothiophen-2-yl)-N-methylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrNS/c1-8-4-5-2-3-6(7)9-5/h2-3,8H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWURHLHTEJAXEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(S1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90368707 | |
Record name | N-[(5-bromothien-2-yl)methyl]-N-methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90368707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90553-43-8 | |
Record name | N-[(5-bromothien-2-yl)methyl]-N-methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90368707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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